Cas no 1706217-07-3 (7-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide
• CAS No: 1706217-07-3
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 6366199
• PubChem ID: 90621626
• Update Time: 2025-10-24

7-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-1-benzofuran-2-carboxamide
• 7-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide
• F6446-1144
• 7-methoxy-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-1-benzofuran-2-carboxamide
• 1706217-07-3
• AKOS025095073

• Inchi： 1S/C19H21N3O3S/c1-24-15-6-2-5-14-10-16(25-17(14)15)18(23)21-11-13-4-3-8-22(12-13)19-20-7-9-26-19/h2,5-7,9-10,13H,3-4,8,11-12H2,1H3,(H,21,23)
• InChI Key： RKVQLOQIGSRYNH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCCC(CNC(C2=CC3C=CC=C(C=3O2)OC)=O)C1

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide

7-Methoxy-N-((1-(Thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide: A Comprehensive Overview

7-Methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide, also known by its CAS number 1706217-07-3, is a complex organic compound with significant potential in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structure and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The benzofuran moiety is substituted at the 7-position with a methoxy group, which is known to influence the compound's pharmacokinetic properties and bioavailability. Additionally, the compound features a carboxamide group attached to a piperidine ring that is further substituted with a thiazole moiety at the 1-position. This intricate combination of functional groups contributes to the compound's diverse biological activities.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, it has been shown to interact with key enzymes and receptors involved in inflammatory responses, making it a promising candidate for anti-inflammatory therapies. The thiazole ring, a heterocyclic structure known for its stability and reactivity, plays a crucial role in mediating these interactions. Furthermore, the piperidine ring contributes to the compound's ability to penetrate cellular membranes, enhancing its bioavailability and efficacy.

In terms of pharmacokinetics, 1706217-07-3 exhibits favorable properties that make it suitable for systemic administration. Its lipophilic nature allows for efficient absorption across biological membranes, while its metabolic stability ensures prolonged retention in the bloodstream. These characteristics are essential for developing drugs with consistent therapeutic effects and minimal adverse reactions.

The latest research on this compound has focused on its potential as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific oncogenic pathways. This activity suggests that the compound could be developed into an anticancer drug, particularly for cancers that are resistant to conventional chemotherapy.

In addition to its therapeutic potential, 7-methoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzofuran-2-carboxamide has also been investigated for its role in neuroprotective applications. Experimental data indicate that it may protect neurons from oxidative stress and inflammation, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The construction of the benzofuran ring is typically achieved through cyclization reactions, while the thiazole moiety is introduced via nucleophilic substitution or coupling reactions. The final product is purified using chromatographic techniques to ensure high purity and consistency.

In conclusion, CAS No 1706217-07-3 represents a significant advancement in the field of drug discovery due to its unique chemical structure and diverse biological activities. With ongoing research focusing on its therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.